Cas no 294877-41-1 (1-(4-Bromophenyl)-1H-pyrazole-4-carbaldehyde)

1-(4-Bromophenyl)-1H-pyrazole-4-carbaldehyde is a brominated pyrazole derivative featuring a reactive aldehyde functional group, making it a versatile intermediate in organic synthesis. Its structure combines a 4-bromophenyl substituent with a pyrazole core, offering distinct reactivity for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, due to the bromine moiety. The aldehyde group enables further derivatization through condensation or nucleophilic addition reactions, facilitating the synthesis of heterocyclic compounds, pharmaceuticals, or functional materials. This compound is particularly valuable in medicinal chemistry for constructing bioactive scaffolds. High purity and well-defined reactivity ensure consistent performance in research and industrial applications.
1-(4-Bromophenyl)-1H-pyrazole-4-carbaldehyde structure
294877-41-1 structure
Product Name:1-(4-Bromophenyl)-1H-pyrazole-4-carbaldehyde
CAS No:294877-41-1
MF:C10H7BrN2O
MW:251.079381227493
MDL:MFCD03426979
CID:852693
Update Time:2025-06-20

1-(4-Bromophenyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Bromophenyl)-1H-pyrazole-4-carbaldehyde
    • 1H-Pyrazole-4-carboxaldehyde, 1-(4-bromophenyl)-
    • MDL： MFCD03426979
    • Inchi： 1S/C10H7BrN2O/c11-9-1-3-10(4-2-9)13-6-8(7-14)5-12-13/h1-7H
    • InChI Key： CSVXEJDVTQWKNV-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=CC=1)N1C=C(C=O)C=N1

Computed Properties

  • Exact Mass: 249.97400
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2

Experimental Properties

  • PSA: 34.89000
  • LogP: 2.44730

1-(4-Bromophenyl)-1H-pyrazole-4-carbaldehyde Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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1-(4-Bromophenyl)-1H-pyrazole-4-carbaldehyde Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:294877-41-1)1-(4-Bromophenyl)-1H-pyrazole-4-carbaldehyde
Order Number:A1153183
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:20
Price ($):424.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:294877-41-1)1-(4-Bromophenyl)-1H-pyrazole-4-carbaldehyde
A1153183
Purity:99%
Quantity:5g
Price ($):424.0
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